Cas no 1333222-42-6 (Methyl 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate)

Methyl 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate is a versatile boronic ester derivative with significant utility in organic synthesis and pharmaceutical applications. Its key structural features include a reactive bromomethyl group and a stable dioxaborolane moiety, enabling selective cross-coupling reactions such as Suzuki-Miyaura couplings. The presence of both electrophilic (bromomethyl) and nucleophilic (boronate) functionalities in adjacent positions allows for sequential functionalization, making it a valuable intermediate in constructing complex molecular architectures. The tetramethyl dioxaborolane group enhances stability and handling under ambient conditions. This compound is particularly useful in medicinal chemistry for the synthesis of bioactive molecules and advanced materials. Its well-defined reactivity profile ensures consistent performance in demanding synthetic workflows.

Methyl 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate structure

1333222-42-6 structure

Product Name:Methyl 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate

CAS No:1333222-42-6

MF:C₁₅H₂₀BBrO₄

MW:355.031904220581

MDL:MFCD13190787

CID:1035134

PubChem ID:71304367

Update Time:2025-06-08

Methyl 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
- 2-bromomethyl-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoic acid methyl ester
- BS-20912
- Methyl2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate
- 1333222-42-6
- DB-255179
- G63963
- AKOS016013934
- DTXSID10745238
- A850721
- C15H20BBrO4
- Benzoic acid, 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester
- methyl 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolane-2-yl)benzoate
- ACFMLVDUFZHNLU-UHFFFAOYSA-N
- MDL： MFCD13190787
- Inchi： 1S/C15H20BBrO4/c1-14(2)15(3,4)21-16(20-14)12-8-6-7-10(11(12)9-17)13(18)19-5/h6-8H,9H2,1-5H3
- InChI Key： ACFMLVDUFZHNLU-UHFFFAOYSA-N
- SMILES： BrCC1C(C(=O)OC)=CC=CC=1B1OC(C)(C)C(C)(C)O1

Computed Properties

Exact Mass: 354.06380g/mol
Monoisotopic Mass: 354.06380g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 21
Rotatable Bond Count: 4
Complexity: 383
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 44.8Å²

Methyl 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A019094172-1g	Methyl 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	1333222-42-6	95%	1g	684.52 USD	2021-06-17
eNovation Chemicals LLC	D505681-1g	Methyl 2-(broMoMethyl)-3-(4,4,5,5-tetraMethyl-1,3,2-dioxaborolan-2-yl)benzoate	1333222-42-6	97%	1g	$625	2024-05-24
eNovation Chemicals LLC	Y1003462-5g	methyl 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	1333222-42-6	95%	5g	$2500	2024-07-24
Ambeed	A449112-250mg	Methyl 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	1333222-42-6	95+%	250mg	$161.0	2025-02-25
Ambeed	A449112-1g	Methyl 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	1333222-42-6	95+%	1g	$402.0	2025-02-25
Ambeed	A449112-5g	Methyl 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzoate	1333222-42-6	95+%	5g	$1380.0	2025-02-25
Aaron	AR0015BR-250mg	Benzoic acid, 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester	1333222-42-6	95%	250mg	$153.00	2025-02-13
Aaron	AR0015BR-1g	Benzoic acid, 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester	1333222-42-6	95%	1g	$397.00	2025-02-13
Aaron	AR0015BR-5g	Benzoic acid, 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester	1333222-42-6	95%	5g	$1263.00	2023-12-16
1PlusChem	1P00153F-250mg	Benzoic acid, 2-(bromomethyl)-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-, methyl ester	1333222-42-6	95+%	250mg	$117.00	2023-12-22